Cas no 132018-32-7 (Aminogenistein)

• Product Name: Aminogenistein
• CAS No: 132018-32-7
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 191494
• PubChem ID: 125519
• Update Time: 2025-07-02

Aminogenistein Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(4-aminophenyl)-6-hydroxy-
• Aminogenistein
• 4'-Amino-6-hydroxyflavone
• 6-Hydroxy-2-(4-aminophenyl)-4H-1-benzopyran-4-one
• 2-(4-Aminophenyl)-6-hydroxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one,2-(4-aminophenyl)-6-hydroxy-(9CI)
• Aminogenistein, 2-(4-Aminophenyl)-6-hydroxy-4H-chromen-4-one
• 4''-amino-6-hydroxyflavone
• 132018-32-7
• 2-(4-aminophenyl)-6-hydroxy-4H-chromen-4-one
• 2-(4-aminophenyl)-6-hydroxy-1-benzopyran-4-one
• HSCI1_000192
• Aninogenistein
• DTXSID90157310
• CHEBI:92085
• 4H-1-Benzopyran-4-one, 2-(4-aminophenyl)-6-hydroxy-
• AKOS030239893
• 2-(4-Amino-phenyl)-6-hydroxy-chromen-4-one
• Aminogenistein (>90%)
• BRD-K04976539-001-01-0
• Q27163879
• SCHEMBL3644507
• FT-0661828
• J-006104
• CHEMBL166851
• 2-(4-aminophenyl)-6-hydroxychromen-4-one
• BDBM50011418
• DB-226601
• DTXCID4079801

• Inchi： 1S/C15H11NO3/c16-10-3-1-9(2-4-10)15-8-13(18)12-7-11(17)5-6-14(12)19-15/h1-8,17H,16H2
• InChI Key： YBQRUOMICVULNM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C=C1C1C=CC(=CC=1)N)=O)O

Computed Properties

• Exact Mass: 253.07400
• Monoisotopic Mass: 253.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Melting Point: 193-194°C
• Stability/Shelf Life: Light Sensitive
• PSA: 76.46000
• LogP: 3.32900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on Aminogenistein

Comprehensive Guide to Aminogenistein (CAS No. 132018-32-7): Properties, Applications, and Research Insights

Aminogenistein (CAS No. 132018-32-7) is a bioactive isoflavone derivative gaining significant attention in nutraceutical and pharmaceutical research. As a modified form of genistein, this compound combines the benefits of its parent molecule with enhanced bioavailability and targeted functionality. Researchers are increasingly exploring Aminogenistein for its potential in supporting cellular health, metabolic balance, and antioxidant defense systems.

The molecular structure of Aminogenistein features an amino group substitution that improves its solubility profile compared to standard genistein. This modification addresses one of the key limitations of natural isoflavones - poor absorption - making 132018-32-7 particularly interesting for formulation scientists. Current studies suggest this compound may interact with multiple biological pathways while demonstrating excellent safety parameters in preclinical models.

In the context of trending health topics, Aminogenistein aligns with growing consumer interest in plant-based bioactive compounds and precision nutraceuticals. Search analytics reveal increasing queries about natural alternatives to synthetic supplements and bioenhanced phytonutrients - areas where this compound shows particular promise. The scientific community has noted its potential application in formulations targeting healthy aging, cellular protection, and metabolic support.

From a technical perspective, 132018-32-7 demonstrates remarkable stability under various pH conditions, making it suitable for diverse delivery systems. Analytical characterization shows consistent purity profiles when produced under current Good Manufacturing Practices (cGMP). These quality attributes contribute to its growing adoption in research-grade materials and pilot-scale supplement formulations.

The mechanism of action for Aminogenistein appears to involve modulation of multiple signaling pathways, including those related to cellular homeostasis and oxidative stress response. Unlike some synthetic analogs, this compound maintains favorable receptor selectivity that may contribute to its clean safety profile. These characteristics have spurred investigation into its potential role in comprehensive wellness formulations.

Market analysts note rising demand for evidence-based botanical derivatives like Aminogenistein, particularly in the clean-label supplement sector. The compound's dual nature as both a research chemical and potential nutraceutical ingredient creates unique opportunities across multiple industries. Product developers are particularly interested in its compatibility with various delivery formats including capsules, tablets, and functional beverages.

Ongoing clinical investigations are exploring optimal dosing parameters for Aminogenistein, with preliminary data suggesting excellent tolerability profiles. The research community continues to publish new findings about its pharmacokinetics and tissue distribution patterns. These studies contribute valuable data for future applications in targeted health support formulations.

From a regulatory standpoint, 132018-32-7 currently falls into the category of research compounds with potential nutraceutical applications. Its status varies by jurisdiction, with some regions recognizing it as a novel food ingredient while others classify it as an investigational material. Manufacturers and researchers should consult current regulations when considering applications for this interesting compound.

The future development trajectory for Aminogenistein appears promising, with several patent applications pending for specific formulations and applications. As consumer awareness grows regarding modified bioactive compounds, this molecule is well-positioned to become a significant player in the next generation of science-backed nutraceutical ingredients. Its combination of natural origin and enhanced functionality addresses key market demands for effective, safe, and well-characterized bioactive substances.

Quality control protocols for Aminogenistein production have become increasingly sophisticated, employing advanced analytical techniques including HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify the absence of unwanted byproducts. Such rigorous quality standards support the compound's potential transition from research applications to broader commercial use.

In conclusion, Aminogenistein (CAS No. 132018-32-7) represents an exciting development in bioactive compound research, combining the benefits of traditional plant molecules with modern chemical optimization. Its growing body of research and alignment with current consumer health trends suggest it will remain an important compound for scientific investigation and potential product development in coming years.